Cas no 10242-36-1 (2-(Hydroxymethyl)pyridine N-Oxide)

• Product Name: 2-(Hydroxymethyl)pyridine N-Oxide
• CAS No: 10242-36-1
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 178199
• PubChem ID: 82488
• Update Time: 2025-07-22

2-(Hydroxymethyl)pyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol,1-oxide
• 2-(Hydroxymethyl)pyridine N-Oxide
• pyridine-2-methanol 1-oxide
• (1-oxidopyridin-1-ium-2-yl)methanol
• J-000688
• DTXSID20145068
• FT-0669821
• 2-hydroxymethylpyridine N-oxide
• NS00023147
• 2-Pyridinemethanol 1-Oxide
• 2-(Hydroxymethyl)pyridine 1-Oxide
• 2-(Hydroxymethyl)pyridine1-Oxide
• AKOS030239851
• SCHEMBL904673
• 10242-36-1
• 2-pyridinemethanol, 1-oxide
• DB-323359
• 2-(Hydroxymethyl)pyridine 1-Oxide; 2-Pyridinemethanol 1-Oxide; 2-Pyridylcarbinol N-Oxide; 2-Pyridylmethanol N-Oxide; 2-Picolyl Alcohol 1-Oxide;

• Inchi： 1S/C6H7NO2/c8-5-6-3-1-2-4-7(6)9/h1-4,8H,5H2
• InChI Key： FNHPXOZSWXLMGI-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C[N+]=1[O-]

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.18
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.542
• PSA: 45.69000
• LogP: 0.60740

Additional information on 2-(Hydroxymethyl)pyridine N-Oxide

Introduction to 2-(Hydroxymethyl)pyridine N-Oxide (CAS No. 10242-36-1)

2-(Hydroxymethyl)pyridine N-Oxide, identified by the Chemical Abstracts Service Number (CAS No.) 10242-36-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic N-oxide derivative features a pyridine core substituted with a hydroxymethyl group at the 2-position and an N-oxide functionality. Its unique structural attributes make it a valuable intermediate in synthesizing various bioactive molecules, particularly in medicinal chemistry and drug development.

The compound’s molecular structure, characterized by a nitrogen-containing aromatic ring and an alkoxy group, imparts distinct chemical properties that are highly useful in synthetic applications. The presence of both electron-donating and electron-withdrawing groups facilitates diverse reactions, including nucleophilic substitution, oxidation, and reduction processes. These characteristics have positioned 2-(Hydroxymethyl)pyridine N-Oxide as a versatile building block in the construction of more complex pharmacophores.

In recent years, the pharmaceutical industry has shown increasing interest in N-oxide derivatives due to their enhanced metabolic stability and improved pharmacokinetic profiles. Studies have demonstrated that incorporating an N-oxide moiety into drug molecules can enhance their solubility and bioavailability while reducing toxicity. The hydroxymethyl group in 2-(Hydroxymethyl)pyridine N-Oxide further contributes to its reactivity, enabling the formation of ether linkages or participation in Michael additions, making it a valuable precursor for designing novel therapeutic agents.

One of the most compelling applications of 2-(Hydroxymethyl)pyridine N-Oxide lies in its role as a precursor for antiviral and anticancer agents. Researchers have leveraged its structural framework to develop compounds with inhibitory effects on viral proteases and kinases. For instance, derivatives of this molecule have been explored in the synthesis of inhibitors targeting enzymes involved in HIV replication. Additionally, its incorporation into small-molecule libraries has yielded promising candidates for treating various forms of cancer by interfering with critical signaling pathways.

The synthesis of 2-(Hydroxymethyl)pyridine N-Oxide typically involves the oxidation of 2-methylpyridine or through condensation reactions involving formaldehyde derivatives with appropriate pyridine precursors. Advances in catalytic methods have improved the efficiency and scalability of these processes, making the compound more accessible for industrial applications. Recent innovations in green chemistry have also focused on developing solvent-free or aqueous-phase reactions to minimize environmental impact while maintaining high yields.

The chemical reactivity of 2-(Hydroxymethyl)pyridine N-Oxide allows for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs. Its ability to undergo selective modifications has been exploited in generating libraries of compounds for high-throughput screening (HTS), accelerating the discovery pipeline for new therapeutic entities.

In addition to its pharmaceutical applications, 2-(Hydroxymethyl)pyridine N-Oxide has found utility in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The nitrogen oxide functionality acts as a ligand for transition metals, facilitating the assembly of complex supramolecular structures with potential applications in catalysis, gas storage, and sensing technologies.

The compound’s stability under various conditions makes it suitable for long-term storage and transport without significant degradation. However, handling should still be performed under controlled environments to prevent unwanted side reactions or polymerization. Researchers often employ protective groups to mask reactive sites during synthetic sequences, ensuring precise control over functionalization patterns.

Recent computational studies have also highlighted the electronic properties of 2-(Hydroxymethyl)pyridine N-Oxide, providing insights into its interaction with biological targets at a molecular level. These studies utilize quantum mechanical methods to predict binding affinities and identify key residues involved in drug-receptor interactions. Such computational approaches complement experimental efforts by guiding the design of optimized derivatives with enhanced efficacy.

The growing body of research on 2-(Hydroxymethyl)pyridine N-Oxide underscores its importance as a versatile intermediate in modern chemical synthesis. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this one will remain indispensable tools for medicinal chemists seeking innovative solutions to complex biological challenges.